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Compound of Interest

Compound Name: (5-Fluoro-2-nitrophenyl)methanol

Cat. No.: B1340142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

(5-Fluoro-2-nitrophenyl)methanol and its isomers. Due to the limited availability of specific

safety data for (5-Fluoro-2-nitrophenyl)methanol (CAS No. 142303-49-1), this guide

incorporates data from structurally similar isomers, including (2-Fluoro-5-nitrophenyl)methanol

(CAS No. 63878-73-9) and (4-Fluoro-2-nitrophenyl)methanol (CAS No. 1043416-40-5), to

provide a thorough understanding of the potential hazards.

Chemical Identification and Physical Properties
While specific quantitative data for (5-Fluoro-2-nitrophenyl)methanol is limited, the general

properties are expected to be similar to its isomers.
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Property
Data for Isomers of (5-Fluoro-2-
nitrophenyl)methanol

Molecular Formula C₇H₆FNO₃[1][2][3]

Molecular Weight 171.13 g/mol [1][2][3]

Appearance Yellow to brown solid

Purity Typically ≥96%[2][3]

Storage
Store at room temperature, in an inert

atmosphere (e.g., under Argon)[2]

Hazard Identification and Classification
(5-Fluoro-2-nitrophenyl)methanol and its isomers are classified as hazardous substances.

The following GHS classification is based on data for the (2-Fluoro-5-nitrophenyl)methanol

isomer.[1]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1]

GHS Pictogram:

alt text

Signal Word: Warning

Precautionary Statements:[1]
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER or doctor/physician if

you feel unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols: Safe Handling Workflow
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The following workflow outlines the necessary steps for safely handling (5-Fluoro-2-
nitrophenyl)methanol and its isomers in a laboratory setting.

Safe Handling Workflow for (5-Fluoro-2-nitrophenyl)methanol

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Prepare Engineering Controls
(Fume Hood, Ventilation)

Select & Inspect Personal
Protective Equipment (PPE)

Transfer Chemical in Fume Hood

Weigh and Prepare Solutions

Perform Experiment

Label all Containers

Decontaminate Work Area

Segregate and Store Waste Remove and Clean/Dispose of PPE

Dispose of Waste via
Certified Vendor Wash Hands Thoroughly
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Click to download full resolution via product page

Safe Handling Workflow Diagram

Hierarchy of Safety Controls
To minimize exposure to (5-Fluoro-2-nitrophenyl)methanol, a hierarchical approach to safety

controls should be implemented.

Hierarchy of Controls for Chemical Safety

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Hierarchy of Safety Controls

Personal Protective Equipment (PPE)
Given the hazardous nature of this chemical, the following PPE is mandatory:

Eye Protection: Chemical safety goggles are required. A face shield should be worn in

situations with a high risk of splashing.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are essential. Gloves should

be inspected for integrity before each use and changed frequently.

Skin and Body Protection: A laboratory coat is required. For larger quantities or in the event

of a spill, chemical-resistant coveralls may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood. If a fume hood is not available or if there is a risk of

generating dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge is

required.

Storage and Incompatibility
Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials. The

container should be tightly sealed and stored in an inert atmosphere (e.g., under argon) to

prevent degradation.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.

Emergency Procedures
Spills:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Fire:

Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.
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Firefighters should wear self-contained breathing apparatus (SCBA) and full protective

gear.

First Aid:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal Considerations
All waste containing (5-Fluoro-2-nitrophenyl)methanol must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Contact a licensed professional waste

disposal service to arrange for pickup and disposal.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive risk assessment and adherence to all applicable safety regulations and

institutional protocols. Always consult the most up-to-date Safety Data Sheet (SDS) for the

specific chemical being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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